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Compound of Interest

Compound Name: (R,R)-Traxoprodil

Cat. No.: B15250138

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive protocol for utilizing (R,R)-Traxoprodil, a
selective N-methyl-D-aspartate (NMDA) receptor subunit 2B (NR2B) antagonist, in the forced

swim test (FST). The FST is a widely used behavioral assay to screen potential antidepressant

compounds by assessing their effect on immobility time in rodents.

Introduction
(R,R)-Traxoprodil (also known as CP-101,606) has demonstrated rapid and sustained

antidepressant-like effects in preclinical studies.[1][2] Its mechanism of action involves the

selective blockade of the NR2B subunit of the NMDA receptor.[3] This antagonism is believed

to modulate downstream signaling cascades, including the Brain-Derived Neurotrophic Factor

(BDNF)/Extracellular signal-regulated Kinase (ERK)/cAMP-response element-binding protein

(CREB) and the Protein Kinase B (AKT)/Forkhead box O (FOXO)/Bcl-2-like protein 11 (Bim)

pathways, which are implicated in neuroplasticity and cell survival.[1][2]
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The following tables summarize the quantitative data from preclinical studies investigating the

effects of (R,R)-Traxoprodil in the forced swim test.

Table 1: Dose-Dependent Effect of (R,R)-Traxoprodil on Immobility Time in Mice

Treatment
Group

Dose
(mg/kg)

Administrat
ion Route

Pre-
treatment
Time

Immobility
Time
(seconds)

Percent
Reduction
in
Immobility
vs. Control

Control

(Vehicle)
- i.p. 60 min

Varies by

study
-

(R,R)-

Traxoprodil
5 i.p. 60 min

No significant

effect
-

(R,R)-

Traxoprodil
10 i.p. 60 min

No significant

effect
-

(R,R)-

Traxoprodil
20 i.p. 60 min

Significantly

reduced
Significant

(R,R)-

Traxoprodil
40 i.p. 60 min

Significantly

reduced
Significant

Note: "i.p." refers to intraperitoneal injection. The exact immobility times can vary between

studies and animal strains.[3][4]

Table 2: Effect of (R,R)-Traxoprodil in Combination with other Antidepressants
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Treatment Group Dose (mg/kg)
Effect on Immobility Time
in FST

(R,R)-Traxoprodil (sub-

therapeutic) + Imipramine

(sub-therapeutic)

10 + 15 Significant reduction

(R,R)-Traxoprodil (sub-

therapeutic) + Fluoxetine (sub-

therapeutic)

10 + 5 Significant reduction

(R,R)-Traxoprodil (sub-

therapeutic) + Escitalopram

(sub-therapeutic)

10 + 2 Significant reduction

Note: This table highlights the synergistic antidepressant-like effects observed when a sub-

therapeutic dose of (R,R)-Traxoprodil is co-administered with sub-therapeutic doses of other

standard antidepressants.[4][5]

Experimental Protocols
This section provides a detailed methodology for conducting the forced swim test in mice to

evaluate the antidepressant-like effects of (R,R)-Traxoprodil.

Materials and Apparatus
Animals: Male mice (strain, e.g., C57BL/6) of a specific age and weight range.

(R,R)-Traxoprodil: To be dissolved in a suitable vehicle (e.g., saline).

Forced Swim Test Apparatus: A transparent cylindrical tank (e.g., 30 cm height x 20 cm

diameter) filled with water.[6]

Water: Maintained at a temperature of 24-26°C.[7] The water depth should be sufficient to

prevent the mouse from touching the bottom with its tail or feet (e.g., 15 cm).[6]

Video Recording Equipment: A camera positioned to capture a side view of the swim tank for

later analysis.
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Analysis Software: For scoring immobility, swimming, and climbing behaviors.

Holding Cages: Clean, dry cages with a heat source for post-test recovery.

Experimental Procedure
Acclimation: Allow mice to acclimate to the testing room for at least 60 minutes before the

experiment begins.[7]

Drug Administration: Administer (R,R)-Traxoprodil or vehicle via intraperitoneal (i.p.)

injection 60 minutes prior to the forced swim test.[4]

Forced Swim Test:

Gently place the mouse into the cylinder of water.

The total test duration is typically 6 minutes.[6]

The first 2 minutes are considered a habituation period and are often excluded from the

final analysis.[6]

The subsequent 4 minutes are the test period during which behavioral parameters are

scored.[6]

Continuously observe the animal during the test. If an animal shows signs of excessive

distress or is unable to keep its head above water, it should be removed immediately.[8]

Post-Test Care:

At the end of the 6-minute session, remove the mouse from the water.

Gently dry the mouse with a towel and place it in a clean, warm cage for recovery before

returning it to its home cage.[8]

Data Analysis:

Score the video recordings for the duration of the following behaviors during the 4-minute

test period:
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Immobility: The mouse remains floating with only minor movements necessary to keep

its head above water.

Swimming: The mouse makes active swimming motions, moving around the cylinder.

Climbing: The mouse makes active movements with its forepaws in and out of the

water, usually directed against the walls of the cylinder.

A reduction in immobility time is indicative of an antidepressant-like effect. Analyzing

swimming and climbing behaviors can provide further insights into the neurochemical

mechanisms of the compound being tested.[9]

Visualizations
Experimental Workflow
Caption: Experimental workflow for the forced swim test with (R,R)-Traxoprodil.
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Caption: Signaling pathways modulated by (R,R)-Traxoprodil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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